Cas no 2279124-20-6 (5-Aminopyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride)

• Product Name: 5-Aminopyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride
• CAS No: 2279124-20-6
• MF: C₈H₈ClN₃O₂
• MW: 213.621020317078
• MDL: MFCD31619053
• CID: 4783244
• Update Time: 2026-02-27

5-Aminopyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Aminopyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride

• MDL： MFCD31619053
• Inchi： 1S/C8H7N3O2.ClH/c9-5-1-2-11-7(3-5)6(4-10-11)8(12)13;/h1-4H,9H2,(H,12,13);1H
• InChI Key： CZZCLFBBQOWXDN-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=NN2C=CC(=CC2=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Topological Polar Surface Area: 80.6

Additional information on 5-Aminopyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride

5-Aminopyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride: A Comprehensive Overview

The compound with CAS No. 2279124-20-6, commonly referred to as 5-Aminopyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug discovery and development.

5-Aminopyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride is characterized by its heterocyclic core, which consists of a pyrazolo[1,5-a]pyridine ring system substituted with an amino group at the 5-position and a carboxylic acid group at the 3-position. The hydrochloride salt form of this compound is particularly relevant in pharmaceutical contexts due to its enhanced solubility and stability compared to the free base.

Recent studies have highlighted the potential of 5-Aminopyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological targets, including various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in oncogenic signaling pathways.

The synthesis of 5-Aminopyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyridine scaffold. This is followed by functionalization at the 5-amino and 3-carboxylic acid positions through a combination of nucleophilic aromatic substitution and carboxylation reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

In terms of pharmacokinetics, 5-Aminopyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride has been shown to exhibit favorable absorption profiles in preclinical models. Studies conducted in rodents indicate that the compound achieves significant plasma concentrations following oral administration, suggesting its potential for systemic delivery. However, further investigations are required to fully characterize its bioavailability and metabolic pathways.

The structural versatility of 5-Aminopyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride also makes it an attractive candidate for further chemical modifications. Researchers have explored various substitution patterns at both the amino and carboxylic acid positions to enhance its pharmacological properties. For example, the introduction of electron-withdrawing groups at the amino position has been shown to increase the compound's potency against certain targets.

In conclusion, CAS No. 2279124-20-6, or 5-Aminopyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride, represents a promising lead compound with significant potential in drug discovery. Its unique structural features, combined with recent advances in synthesis and pharmacological evaluation, position it as a key player in the development of novel therapeutic agents targeting a wide range of diseases.